Cas no 1807117-84-5 (Ethyl 3,5-bis(trifluoromethyl)-4-iodobenzoate)

• Product Name: Ethyl 3,5-bis(trifluoromethyl)-4-iodobenzoate
• CAS No: 1807117-84-5
• MF: C₁₁H₇F₆IO₂
• MW: 412.06697678566
• CID: 4965092
• Update Time: 2025-05-21

Ethyl 3,5-bis(trifluoromethyl)-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,5-bis(trifluoromethyl)-4-iodobenzoate

• Inchi： 1S/C11H7F6IO2/c1-2-20-9(19)5-3-6(10(12,13)14)8(18)7(4-5)11(15,16)17/h3-4H,2H2,1H3
• InChI Key： VWRSWDQAYHVSGV-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CC(C(=O)OCC)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 411.93950 g/mol
• Monoisotopic Mass: 411.93950 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3
• Molecular Weight: 412.07

Additional information on Ethyl 3,5-bis(trifluoromethyl)-4-iodobenzoate

Ethyl 3,5-Bis(trifluoromethyl)-4-Iodobenzoate: A Comprehensive Overview

Ethyl 3,5-bis(trifluoromethyl)-4-iodobenzoate, with the CAS number 1807117-84-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features, which include the presence of trifluoromethyl groups at the 3 and 5 positions of the benzoate ring, as well as an iodine substituent at the 4 position. These substituents confer distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and applications.

The synthesis of Ethyl 3,5-bis(trifluoromethyl)-4-iodobenzoate typically involves multi-step organic reactions, often starting from substituted aromatic compounds. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to introduce the iodine substituent at the para position of the benzoate ring. This approach not only enhances the yield but also improves the purity of the final product, which is critical for its application in sensitive chemical processes.

One of the most promising applications of Ethyl 3,5-bis(trifluoromethyl)-4-iodobenzoate lies in its use as an intermediate in pharmaceutical chemistry. The trifluoromethyl groups are known to impart stability and lipophilicity to molecules, which are desirable properties in drug design. Recent studies have demonstrated that this compound can serve as a precursor for bioactive compounds with potential anti-inflammatory and anticancer activities. For example, researchers have successfully utilized this benzoate derivative to synthesize novel heterocyclic compounds that exhibit potent inhibitory effects on specific enzymes involved in cancer progression.

In addition to its role in drug discovery, Ethyl 3,5-bis(trifluoromethyl)-4-iodobenzoate has also found applications in materials science. The iodine substituent at the para position makes this compound highly susceptible to nucleophilic aromatic substitution reactions. This reactivity has been exploited in the synthesis of advanced materials such as functional polymers and organometallic complexes. Recent breakthroughs in this area include the development of new coordination polymers that exhibit enhanced mechanical and electronic properties due to the incorporation of this benzoate derivative.

The electronic properties of Ethyl 3,5-bis(trifluoromethyl)-4-iodobenzoate are another area of active research. The trifluoromethyl groups are strong electron-withdrawing groups that significantly influence the electronic structure of the molecule. This effect has been leveraged in studies on charge transfer complexes and organic semiconductors. For instance, scientists have reported that this compound can act as an effective acceptor material in organic photovoltaic devices, contributing to improved charge separation and device efficiency.

From an environmental perspective, understanding the degradation pathways of Ethyl 3,5-bis(trifluoromethyl)-4-iodobenzoate is crucial for assessing its potential impact on ecosystems. Recent investigations have focused on photochemical degradation mechanisms under UV light exposure. These studies have revealed that the trifluoromethyl groups play a significant role in stabilizing reactive intermediates during decomposition, potentially reducing environmental toxicity.

In summary, Ethyl 3,5-bis(trifluoromethyl)-4-iodobenzoate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features make it an invaluable tool in modern organic chemistry research. As new synthetic methods and application areas continue to emerge, this compound is poised to play an even more prominent role in advancing scientific knowledge and technological innovation.